Cas no 536695-21-3 (cyclopropyl(2,5-difluorophenyl)methanamine)
Cyclopropyl(2,5-difluorophenyl)methanamine is a fluorinated amine compound featuring a cyclopropyl group and a difluorophenyl moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the cyclopropyl group contributes to conformational rigidity, improving selectivity. This compound is commonly utilized in medicinal chemistry for the design of CNS-active agents and enzyme inhibitors. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for cross-coupling reactions and further functionalization, it offers versatility in synthetic pathways.
536695-21-3 structure
Product Name:cyclopropyl(2,5-difluorophenyl)methanamine
CAS No:536695-21-3
MF:C10H11F2N
MW:183.1978495121
MDL:MFCD05192128
CID:4654746
PubChem ID:3884061
Update Time:2025-06-23
cyclopropyl(2,5-difluorophenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- N12883
- AKOS000250195
- 536695-21-3
- Z335237504
- AKOS016904448
- EN300-95146
- cyclopropyl(2,5-difluorophenyl)methanamine
- A1-16628
- Cyclopropyl-(2,5-difluorophenyl)methanamine
-
- MDL: MFCD05192128
- Inchi: 1S/C10H11F2N/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6,10H,1-2,13H2
- InChI Key: WTUQJXAMZDXBID-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(C1CC1)N)F
Computed Properties
- Exact Mass: 183.08595568g/mol
- Monoisotopic Mass: 183.08595568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 229.3±25.0 °C at 760 mmHg
- Flash Point: 112.1±10.2 °C
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
cyclopropyl(2,5-difluorophenyl)methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
cyclopropyl(2,5-difluorophenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B427998-10mg |
Cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427998-50mg |
Cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B427998-100mg |
Cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-95146-0.05g |
cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 93% | 0.05g |
$205.0 | 2024-05-21 | |
| Enamine | EN300-95146-0.1g |
cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 93% | 0.1g |
$306.0 | 2024-05-21 | |
| Enamine | EN300-95146-0.25g |
cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 93% | 0.25g |
$436.0 | 2024-05-21 | |
| Enamine | EN300-95146-0.5g |
cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 93% | 0.5g |
$687.0 | 2024-05-21 | |
| Enamine | EN300-95146-1.0g |
cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 93% | 1.0g |
$881.0 | 2024-05-21 | |
| Enamine | EN300-95146-2.5g |
cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 93% | 2.5g |
$1851.0 | 2024-05-21 | |
| Enamine | EN300-95146-5.0g |
cyclopropyl(2,5-difluorophenyl)methanamine |
536695-21-3 | 93% | 5.0g |
$3655.0 | 2024-05-21 |
cyclopropyl(2,5-difluorophenyl)methanamine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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